Cas no 80863-10-1 (Phenol,3-(3H-diazirin-3-yl)-)

Phenol,3-(3H-diazirin-3-yl)- structure
Phenol,3-(3H-diazirin-3-yl)- structure
Product Name:Phenol,3-(3H-diazirin-3-yl)-
CAS No:80863-10-1
MF:C7H6N2O
MW:134.13534116745
CID:722223
PubChem ID:133552
Update Time:2025-09-23

Phenol,3-(3H-diazirin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(3H-diazirin-3-yl)-
    • 3-(3H-diazirin-3-yl)phenol
    • DTXSID90230753
    • meta-Hydroxyphenyl-3H-diazirine
    • 3-Hydroxyphenyl-3H-diazirine
    • Phenol, 3-(3H-diazirin-3-yl)-
    • 3-(3-Diazirinyl)phenyl
    • 80863-10-1
    • MHPDA
    • EN300-7665893
    • Inchi: 1S/C7H6N2O/c10-6-3-1-2-5(4-6)7-8-9-7/h1-4,7,10H
    • InChI Key: MWZWCPZDSXFZKF-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1N=N1

Computed Properties

  • Exact Mass: 134.048012819g/mol
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (6.3 g/l) (25 º C),

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